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Compound of Interest

Compound Name: 2-Amino-3-phenylpropanamide

Cat. No.: B101563 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 2-Amino-3-phenylpropanamide are paramount for

ensuring laboratory safety and environmental compliance. This guide provides a

comprehensive, step-by-step operational plan for the safe disposal of this compound.

Compound Information:

Name: 2-Amino-3-phenylpropanamide

CAS Number: 17193-31-6[1]

Molecular Formula: C9H12N2O[1]

Primary Hazards: Irritant. Harmful if swallowed, causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably

within a chemical fume hood. All personnel must wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a laboratory coat.
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The standard and recommended procedure for the disposal of 2-Amino-3-
phenylpropanamide is through your institution's designated hazardous waste management

program. Do not attempt to dispose of this chemical through standard laboratory trash or down

the drain.[2][3][4]

Waste Collection:

Collect waste 2-Amino-3-phenylpropanamide, including any contaminated materials

such as weighing paper, filter paper, or absorbent pads, in a designated hazardous waste

container.[4]

The container must be chemically compatible with the compound and in good condition,

free from damage or deterioration, with a secure, leak-proof closure.[3]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Specify the full chemical name: "2-Amino-3-phenylpropanamide."

Include the approximate quantity and concentration of the waste.

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

(SAA) within the laboratory.[4][5][6]

The SAA should be a secure location away from incompatible materials. It is crucial to

segregate acids from bases, and oxidizing agents from reducing agents and organic

compounds.[6]

Ensure the storage area is regularly inspected for any signs of leakage.[6]

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[4][5]
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Follow all institutional procedures for waste pickup requests.

Disposal of Empty Containers:

Empty containers that previously held 2-Amino-3-phenylpropanamide must also be

treated as hazardous waste.[4]

Triple-rinse the empty container with a suitable solvent (e.g., water or another solvent

capable of removing the residue).

Collect the rinsate (the liquid from rinsing) and dispose of it as hazardous chemical waste

in your designated liquid hazardous waste container.[7]

After triple-rinsing, deface the original label on the container and remove the cap before

disposing of it as regular trash, if permitted by your institution's policies.[2]

Spill Management
In the event of a spill:

Evacuate all non-essential personnel from the immediate area.

If the spill is solid, carefully sweep it up to avoid generating dust and place it into a sealed,

labeled hazardous waste container.[4]

If the spill is a liquid solution, absorb it with an inert material (e.g., vermiculite, sand) and

place the contaminated absorbent into a sealed hazardous waste container.[4]

Clean the spill area as appropriate and report the incident to your EHS office.

Quantitative Waste Accumulation Limits
While specific disposal limits for 2-Amino-3-phenylpropanamide are determined by local and

institutional regulations, general federal guidelines for satellite accumulation areas provide a

baseline.
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Waste Type
Maximum Accumulation
Limit

Action Required When
Limit is Reached

Hazardous Waste 55 gallons
Removal from the laboratory

by EHS within 3 calendar days.

Acutely Toxic Waste (P-list) 1 quart (liquid) or 1 kg (solid)

Removal from the laboratory

by EHS within 3 calendar days.

[5]

Note: Always consult your institution's EHS for specific accumulation limits.

Experimental Protocols
Currently, there are no widely established or validated experimental protocols for the in-

laboratory neutralization or chemical degradation of 2-Amino-3-phenylpropanamide for

disposal. The highly regulated nature of chemical waste and the specific hazards of this

compound make treatment outside of a licensed facility inadvisable. Therefore, the

recommended and required procedure is to dispose of the chemical waste through a certified

hazardous waste management company, which is typically arranged by your institution's EHS

department.[4]
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Caption: Decision workflow for the proper disposal of 2-Amino-3-phenylpropanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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